Octhilinone
Octhilinone
Octhilinone is a member of the class of 1,2-thiazole that is 1,2-thiazol-3-one substituted on the nitrogen (position 2) by an octyl group. A fungicide and antibacterial agent, it is used for treatment of canker and other fungal and bacterial diseases in fruit trees. It is no longer approved for use within the European Union. It has a role as an environmental contaminant, a xenobiotic, an antifungal agrochemical and an antibacterial agent.
2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide.
2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide.
Brand Name:
Vulcanchem
CAS No.:
26530-20-1
VCID:
VC20768979
InChI:
InChI=1S/C11H19NOS/c1-2-3-4-5-6-7-9-12-11(13)8-10-14-12/h8,10H,2-7,9H2,1H3
SMILES:
CCCCCCCCN1C(=O)C=CS1
Molecular Formula:
C11H19NOS
Molecular Weight:
213.34 g/mol
Octhilinone
CAS No.: 26530-20-1
Cat. No.: VC20768979
Molecular Formula: C11H19NOS
Molecular Weight: 213.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octhilinone is a member of the class of 1,2-thiazole that is 1,2-thiazol-3-one substituted on the nitrogen (position 2) by an octyl group. A fungicide and antibacterial agent, it is used for treatment of canker and other fungal and bacterial diseases in fruit trees. It is no longer approved for use within the European Union. It has a role as an environmental contaminant, a xenobiotic, an antifungal agrochemical and an antibacterial agent. 2-octyl-3-isothiazolone is a clear dark amber liquid. Used as a fungicide. |
|---|---|
| CAS No. | 26530-20-1 |
| Molecular Formula | C11H19NOS |
| Molecular Weight | 213.34 g/mol |
| IUPAC Name | 2-octyl-1,2-thiazol-3-one |
| Standard InChI | InChI=1S/C11H19NOS/c1-2-3-4-5-6-7-9-12-11(13)8-10-14-12/h8,10H,2-7,9H2,1H3 |
| Standard InChI Key | JPMIIZHYYWMHDT-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C(=O)C=CS1 |
| Canonical SMILES | CCCCCCCCN1C(=O)C=CS1 |
| Boiling Point | 248 °F at 0.01 mm Hg (NTP, 1992) 342 °C at 101.325 kPa (est) |
| Colorform | Liquid Light, golden yellow, clear liquid |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Melting Point | 15 °C at 101.325 kPa |
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